Pyrazolam-d7

• Molecular Formula: C16H12BrN5
• Molecular Weight: 361.25 g/mol
• InChI: InChI=1S/C16H12BrN5/c1-10-20-21-15-9-19-16(13-4-2-3-7-18-13)12-8-11(17)5-6-14(12)22(10)15/h2-8H,9H2,1H3/i1D3,2D,3D,4D,7D
• InChIKey: BGRWSFIQQPVEML-UDJSBRBJSA-N

Pyrazolam-d7 Product Overview

Pyrazolam-d7 is a deuterium-labeled analogue of the designer benzodiazepine Pyrazolam, primarily utilized as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of Pyrazolam in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS) . It belongs to the class of isotopically labeled benzodiazepine derivatives and is intended exclusively for research and forensic applications, not for human use .

Workflow Isotope dilution LC-MS/MS analysis

Selection Deuterated internal standard for Pyrazolam

Context Research and forensic biological matrices

Why Generic Substitution Fails for Pyrazolam-d7

Substituting Pyrazolam-d7 with a non-deuterated structural analog or a less ideally matched internal standard (IS) compromises quantitative accuracy in LC-MS/MS analyses. Isotope dilution mass spectrometry using a stable isotope-labeled analog of the analyte is the gold standard for correcting variations in sample extraction, ionization efficiency, and matrix effects [1][2]. Pyrazolam-d7, with a molecular weight shift of +7 Da relative to the non-deuterated Pyrazolam, provides the optimal physicochemical similarity to co-elute with the target analyte while enabling distinct mass spectrometric differentiation, thereby minimizing analytical variability and enhancing method precision and accuracy [3][4].

Risk Unlabeled or partially deuterated analogs may not match retention time, reducing matrix-effect correction efficiency.

Risk Insufficient mass shift may cause isotopic cross-talk, compromising peak integration and quantification.

Risk Non-ISTD approaches such as external calibration are susceptible to ion suppression, undermining quantitative reliability.

• [1] MtoZ Biolabs. (2025). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Isotope dilution mass spectrometry: definitive methods and reference materials in clinical chemistry. (2016). View Source
• [3] Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. Express Pharma. (2022). View Source
• [4] Restek. Choosing an Internal Standard. (2015). View Source

Pyrazolam-d7 Evidence Guide

Isotopic Purity and Deuterium Incorporation

Pyrazolam-d7 is certified to have a purity of ≥99% for its deuterated forms (d1-d7), ensuring minimal interference from unlabeled Pyrazolam or other isotopic impurities. This high isotopic purity is critical for accurate quantification, as the presence of unlabeled material can introduce a systematic bias in the analysis [1].

Deuterated Form Purity

Specification review

≥99% d1-d7

Minimizes unlabeled analyte interference

Per vendor specification

Evidence Dimension	Purity of Deuterated Forms
Target Compound Data	≥99% deuterated forms (d1-d7)
Comparator Or Baseline	N/A (Standalone Specification)
Quantified Difference	N/A
Conditions	Vendor Specification (Cayman Chemical)

Why This Matters

High isotopic purity is essential to ensure the internal standard does not contribute to the signal of the analyte, thereby maintaining method accuracy and linearity.

• [1] Recent advances in analytical techniques for deuterium isotopic purity of deuterated drugs. (2024). View Source

Mass Spectrometric Differentiation

Pyrazolam-d7 possesses a molecular formula of C16H5D7BrN5 and a molar mass of approximately 361.2 g/mol, providing a distinct mass shift of +7 Da relative to the non-deuterated Pyrazolam (C16H12BrN5, ~354.2 g/mol). This mass difference is sufficient for clear separation in MS/MS spectra, preventing spectral overlap and allowing for precise isotope dilution calculations [1].

Mass Spectrometric Shift

Reported

+7 Da

Pyrazolam-d7 361.2 g/mol vs Pyrazolam 354.2 g/mol

Prevents spectral overlap in MS/MS detection

Based on molecular formula

Evidence Dimension	Molecular Weight Shift
Target Compound Data	361.2 g/mol (Pyrazolam-d7)
Comparator Or Baseline	354.2 g/mol (Pyrazolam)
Quantified Difference	+7 Da
Conditions	Calculated based on molecular formula

Why This Matters

The +7 Da mass difference ensures the internal standard and analyte peaks are fully resolved in the mass spectrometer, enabling accurate peak integration and quantification without cross-talk.

• [1] PubChem. Pyrazolam (Compound Summary). View Source

Stability and Storage Conditions

Pyrazolam-d7 demonstrates defined stability profiles under recommended storage conditions. The solid powder is stable for at least 1 year when stored at -20°C. In solution, stock solutions prepared in acetonitrile are stable for 6 months at -80°C and for 1 month at -20°C [1]. Adherence to these conditions is crucial for maintaining the integrity and concentration of the internal standard over time.

Storage Stability

Specification review

Powder: ≥1 yr at -20°C

Solution: 6 mo at -80°C, 1 mo at -20°C

Preserves internal standard integrity

Vendor-reported storage data

Evidence Dimension	Shelf-life and Stability
Target Compound Data	Powder: ≥1 year at -20°C. Stock Solution: 6 months at -80°C, 1 month at -20°C.
Comparator Or Baseline	N/A (Standalone Specification)
Quantified Difference	N/A
Conditions	Vendor Specifications (Cayman Chemical, GLPBIO)

Why This Matters

Knowledge of precise storage conditions ensures the internal standard remains chemically stable and does not degrade, which could otherwise lead to inaccurate concentration assignments and compromised assay reliability.

• [1] GLPBIO. Pyrazolam-d7 Chemical Properties and Storage. View Source

Pyrazolam-d7 Application Scenarios

Forensic Toxicology Quantification

Pyrazolam-d7 serves as the optimal internal standard for the accurate quantification of Pyrazolam in postmortem blood, serum, and urine samples using validated LC-MS/MS methods. Its use is essential for forensic laboratories to generate legally defensible quantitative data, particularly given the potency of Pyrazolam and its presence in cases of drug-impaired driving and fatalities [1][2].

Pharmacokinetic and Metabolism Studies

In preclinical and clinical research settings, Pyrazolam-d7 is used to track the absorption, distribution, metabolism, and excretion (ADME) of Pyrazolam. By compensating for matrix effects and instrument variability, it enables the generation of robust and reproducible pharmacokinetic parameters (e.g., Cmax, Tmax, AUC) and facilitates the identification and quantification of metabolites in biological samples [1][3].

Method Development and Validation for Designer Benzodiazepines

Analytical chemists developing novel LC-MS/MS methods for the simultaneous detection of multiple designer benzodiazepines, including Pyrazolam, utilize Pyrazolam-d7 as a dedicated internal standard. Its inclusion is a critical component of method validation, ensuring that the assay meets acceptance criteria for accuracy, precision, and recovery as outlined in regulatory guidelines [1][2].

Application

Selection Property

Validation Focus

Forensic research analysis (postmortem matrices)

Isotope dilution for complex biological matrices

Recovery and matrix-effect correction

Preclinical pharmacokinetic studies

Stable isotope internal standard for analyte tracking

Method precision across biological matrices

Bioanalytical method validation for designer benzodiazepines

Dedicated internal standard for Pyrazolam

Accuracy and precision assessment per validation protocols

• [1] Validation of an LC-MS/MS Method for the Quantification of 13 Designer Benzodiazepines in Blood. Journal of Analytical Toxicology. (2019). View Source
• [2] Simultaneous determination of designer benzodiazepines in human serum using non-aqueous capillary electrophoresis – Tandem mass spectrometry. (2017). View Source
• [3] Human urinary metabolic patterns of the designer benzodiazepines flubromazolam and pyrazolam studied by liquid chromatography-high resolution mass spectrometry. Drug Testing and Analysis. (2018). View Source